Cas no 879896-49-8 ((1-methyl-3-thien-2-yl-1H-pyrazol-5-yl)methanol)

(1-Methyl-3-thien-2-yl-1H-pyrazol-5-yl)methanol is a heterocyclic compound featuring a pyrazole core substituted with a thienyl group and a hydroxymethyl functionality. This structure imparts versatility in synthetic applications, particularly as an intermediate in pharmaceuticals and agrochemicals. The presence of both sulfur (thiophene) and nitrogen (pyrazole) heteroatoms enhances its binding affinity in coordination chemistry and drug design. The hydroxymethyl group offers a reactive site for further derivatization, enabling the synthesis of esters, ethers, or other functionalized derivatives. Its well-defined molecular architecture ensures consistent reactivity, making it valuable for research in medicinal chemistry and material science. The compound is typically handled under controlled conditions due to its potential sensitivity.
(1-methyl-3-thien-2-yl-1H-pyrazol-5-yl)methanol structure
879896-49-8 structure
Product Name:(1-methyl-3-thien-2-yl-1H-pyrazol-5-yl)methanol
CAS No:879896-49-8
MF:C9H10N2OS
MW:194.253500461578
MDL:MFCD08435885
CID:719624
PubChem ID:18525810
Update Time:2025-06-07

(1-methyl-3-thien-2-yl-1H-pyrazol-5-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-5-methanol,1-methyl-3-(2-thienyl)-
    • (1-Methyl-3-thien-2-yl-1H-pyrazol-5-yl)methanol
    • (2-methyl-5-thiophen-2-ylpyrazol-3-yl)methanol
    • (1-methyl-3-thien-2-yl-1H-pyrazol-5-yl)methanol, AldrichCPR
    • MFCD08435885
    • CS-0322146
    • [1-Methyl-3-(thiophen-2-yl)-1H-pyrazol-5-yl]methanol
    • AS-9239
    • SCHEMBL15638530
    • DTXSID50594565
    • 879896-49-8
    • AKOS006345735
    • FT-0767127
    • (1-Methyl-3-(thiophen-2-yl)-1H-pyrazol-5-yl)methanol
    • DB-077162
    • (1-methyl-3-thien-2-yl-1H-pyrazol-5-yl)methanol
    • MDL： MFCD08435885
    • Inchi： 1S/C9H10N2OS/c1-11-7(6-12)5-8(10-11)9-3-2-4-13-9/h2-5,12H,6H2,1H3
    • InChI Key： CHKYTDUITSTBNJ-UHFFFAOYSA-N
    • SMILES： S1C=CC=C1C1C=C(CO)N(C)N=1

Computed Properties

  • Exact Mass: 194.05100
  • Monoisotopic Mass: 194.05138412g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 66.3Ų

Experimental Properties

  • Density: 1.32
  • Melting Point: 95 °C
  • Boiling Point: 358°C at 760 mmHg
  • Flash Point: 170.3°C
  • Refractive Index: 1.663
  • PSA: 66.29000
  • LogP: 1.64090

(1-methyl-3-thien-2-yl-1H-pyrazol-5-yl)methanol Security Information

  • Hazard Category Code： 22
  • Hazardous Material Identification： Xn

(1-methyl-3-thien-2-yl-1H-pyrazol-5-yl)methanol Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(1-methyl-3-thien-2-yl-1H-pyrazol-5-yl)methanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B498843-10mg
(1-methyl-3-thien-2-yl-1H-pyrazol-5-yl)methanol
 879896-49-8
10mg
 $ 50.00 2022-06-07
TRC
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(1-methyl-3-thien-2-yl-1H-pyrazol-5-yl)methanol
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B498843-100mg
(1-methyl-3-thien-2-yl-1H-pyrazol-5-yl)methanol
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 $ 95.00 2022-06-07
Chemenu
CM383272-1g
(1-METHYL-3-THIEN-2-YL-1H-PYRAZOL-5-YL)METHANOL
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 $416 2023-01-18
abcr
AB223681-250 mg
(1-Methyl-3-thien-2-yl-1H-pyrazol-5-yl)methanol; 95%
 879896-49-8
250MG
 €141.90 2022-03-25
abcr
AB223681-1 g
(1-Methyl-3-thien-2-yl-1H-pyrazol-5-yl)methanol; 95%
 879896-49-8
1 g
 €312.50 2023-07-20
Key Organics Ltd
AS-9239-1MG
(1-methyl-3-thien-2-yl-1H-pyrazol-5-yl)methanol
 879896-49-8 >90%
1mg
 £37.00 2025-02-08
Key Organics Ltd
AS-9239-5MG
(1-methyl-3-thien-2-yl-1H-pyrazol-5-yl)methanol
 879896-49-8 >90%
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 £46.00 2025-02-08
Key Organics Ltd
AS-9239-10MG
(1-methyl-3-thien-2-yl-1H-pyrazol-5-yl)methanol
 879896-49-8 >90%
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AS-9239-20MG
(1-methyl-3-thien-2-yl-1H-pyrazol-5-yl)methanol
 879896-49-8 >90%
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 ￡76.00 2023-04-19

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